4,5-Dichloro-7H-pyrrolo[2,3-D]pyrimidine

• IUPAC Name: 4,5-dichloro-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C6H3Cl2N3/c7-3-1-9-6-4(3)5(8)10-2-11-6/h1-2H,(H,9,10,11)
• InChI Key: VFTPONHUNNOSKG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)N=CN=C2Cl)Cl
• Molecular Formula: C6H3Cl2N3
• DSSTOX Substance ID: DTXSID80455372
• Molecular Weight: 188.01 g/mol
• CAS RN: 115093-90-8

Description

4,5-Dichloro-7H-pyrrolo[2,3-d]pyrimidine is a chemical compound with the molecular formula C6H3Cl2N3 and a molecular weight of 188.01. It is used as a pharmaceutical intermediate.

Synthesis Analysis

An improved seven-step synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine from dimethyl malonate with a 31% overall yield has been described. The procedure is operationally simple and practical for the synthesis of the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine building block.

Molecular Structure Analysis

The molecular structure of this compound includes chlorine atoms in positions 4 and 5. The SMILES string representation is Nc1nc(Cl)c2cc[nH]c2n1.

Chemical Reactions Analysis

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine is an important pharmaceutical intermediate, which is widely used in the synthesis of many pharmaceutical intermediates. The chlorination of carbonyl with phosphorus oxychloride to obtain dichloro pyrimidine ring, followed by the oxidation of the terminal double bond with potassium osmate hydrate and sodium periodate to obtain the aldehyde group.

Physical And Chemical Properties Analysis

This compound has a melting point of 290 °C. Its density is predicted to be 1.79±0.1 g/cm3.

Scientific Research Applications

• Synthesis of Biologically Active Compounds : The interaction of 4,6-dichloro-5-formylpyrimidine with glycine esters leads to derivatives of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine, which have potential for the synthesis of biologically active compounds (Zinchenko et al., 2018).

• Potential in Synthesis of New Ring Systems : Successful synthesis of 5-aminopyrrolo[2,3-d] pyrimidine-6-carbonitrile and related compounds, with applications in the synthesis of new ring systems (Kim & Santilli, 1971).

• Potential Biochemical Significance as Antibiotics : Synthesis of 4,5-disubstituted 7-(-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidines with potential biochemical significance as antibiotics (Hinshaw et al., 1969).

• Anti-BVDV Activity : Novel pyrrolo[2,3-d]pyrimidine derivatives show excellent anti-BVDV activity. Compounds with hydrogen or trichloromethyl groups on C2 and various groups on C4 like chlorine, sulfur, pyrrolidine, or methoxy show high activity (Sroor et al., 2019).

• Improved Base-Pairing Characteristics in DNA : Synthesis of a tricyclic pyrrolopyrimidine analogue with improved base-pairing characteristics in DNA, benefiting mutagenic purines (Williams et al., 1997).

• Antiviral Activity : 7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidines show promising antiviral activity against various viruses, including HIV, hepatitis B, and polio (Saxena et al., 1988).

• Antibacterial Agents : Synthesis of novel antibacterial agents by combining novel pyrrolo[2,3-d]pyrimidines with hydrazinopyrrolo[2,3-d]pyrimidines and 3-amino-4-iminopyrrolo[2,3-d]pyrimidines (Dave & Shah, 2002).

Mechanism of Action

Target of Action

The primary targets of 4,5-Dichloro-7H-pyrrolo[2,3-D]pyrimidine are the Janus kinase (JAK) family of enzymes . These enzymes play a crucial role in the JAK-signal transducer and activator of transcription protein (STAT) signal pathway, which is involved in cell division, death, and tumor formation processes .

Mode of Action

This compound acts as a JAK inhibitor . It inhibits the activity of one or more of the JAK family of enzymes, thereby interfering with the JAK-STAT signal pathway . This interference disrupts the chemical signal transfer from the outside into the cell nucleus, resulting in the alteration of gene activation through a transcription process .

Biochemical Pathways

The compound affects the JAK-STAT signaling pathway . Disruption of this pathway may lead to a variety of diseases affecting the immune system . JAK inhibitors, like this compound, have therapeutic applications in the treatment of cancer and inflammatory diseases .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of the JAK-STAT signaling pathway . This disruption can lead to the alteration of gene activation, affecting cell division and death processes . It can also have therapeutic implications in the treatment of various diseases, including cancer and inflammatory conditions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound demonstrates stability under normal temperature and humidity conditions . It may decompose in the presence of strong acids or alkalis . Therefore, it should be stored in a cool, dry, and well-ventilated area, away from heat sources and oxidants .

Synthesis routes and methods I

Procedure details

Following the procedure in Pdulo, J. S.; Saxena, N. K.; Nassiri, M. R.; Turk, S. R.; Drach, J. C.; Townsend, L. B. J. Med. Chem. 31:2086 (1988), 4-chloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine (Example 1A, 20. g, 0.13 mol) was suspended in anhydrous dichloromethane (500 mL), followed by addition of N-chlorosuccinimide (20.8 g, 0.160 mol). The reaction mixture was refluxed at 43° C. for 8 hours. The reaction was cooled down, and the white solid was filtered, washed with dichloromethane (300 mL), and dried to give 4,5-dichloro-7H-pyrrolo[2,3-d]pyrimidine (20 g, 83%)

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (154 mg, 1.0 mmol) in CH2Cl2 (6 mL) was added NCS (134 mg, 1.0 mmol). The reaction mixture was refluxed for 18 hours, filtered, and concentrated under vacuum to give the title compound, which was carried on crude. MS (ES+) [M+H]+=189.

Synthesis routes and methods III

Procedure details

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (154 mg, 1.0 mmol) was suspended in 6.0 mL of dry dichloromethane in a flame-dried flask and to this mixture was added N-chlorosuccinimide (147 mg, 1.1 mmol) in one portion. The resulting mixture stirred at room temperature for 18 h, at which time the solvent was removed under reduced pressure. The residue was triturated with water and isolated by filtration to afford 137 mg (72%) of the title compound as a gray solid, mp 224-227° C.(dec). LRMS: 188 (M+1).

Q & A

Q1: What does the research reveal about the reactivity of 4,5-Dichloro-7H-pyrrolo[2,3-D]pyrimidine?

A1: The research demonstrates that this compound undergoes a nucleophilic aromatic substitution reaction with 2-(1H-imidazol-4-yl)-N-methylethanamine. Specifically, the chlorine atom on the six-membered ring of the this compound is replaced, resulting in the formation of 5-Chloro-N-[2-(1H-imidazol-4-yl)ethyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine []. This suggests that the chlorine atoms in the compound are susceptible to substitution reactions, which can be utilized for further derivatization.

Q2: Does the study discuss the crystal structure of the product formed from the reaction with this compound?

A2: Yes, the study confirms the structure of the product, 5-Chloro-N-[2-(1H-imidazol-4-yl)ethyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, using X-ray crystallography []. The analysis provides detailed information about the spatial arrangement of atoms and bond lengths within the molecule, including the confirmation that the chlorine substitution occurred on the six-membered ring.